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Compound of Interest

Compound Name: ddATP trisodium

Cat. No.: B12409585 Get Quote

Essential Safety and Handling Guide for ddATP
Trisodium
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 2',3'-dideoxyadenosine-5'-triphosphate trisodium salt

(ddATP trisodium). The following procedures are based on best practices for handling

laboratory chemicals and information derived from Safety Data Sheets (SDS) of similar

nucleotide analogs.

Disclaimer: A specific Safety Data Sheet (SDS) for ddATP trisodium (CAS No. 72029-21-1)

was not available at the time of publication. The following recommendations are based on the

potential hazards of similar compounds, which include risks of being harmful if swallowed,

causing skin and eye irritation, and potential reproductive toxicity[1]. Always consult your

institution's Environmental Health and Safety (EHS) department for specific guidance.

Immediate Safety and Personal Protective
Equipment (PPE)
When handling ddATP trisodium, a comprehensive approach to personal protection is

essential to minimize exposure. The following table summarizes the required PPE.
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Protection Type Required Equipment Specifications & Rationale

Eye Protection
Chemical safety goggles or a

face shield

Must be worn at all times to

protect against splashes.

Standard safety glasses are

not sufficient.

Hand Protection
Nitrile or other chemical-

resistant gloves

Inspect gloves for integrity

before each use. Dispose of

contaminated gloves

immediately as hazardous

waste.

Body Protection Laboratory coat

A standard lab coat is required

to protect against incidental

contact.

Respiratory Protection N95 or P3 respirator

Recommended when handling

the solid form to avoid

inhalation of dust particles.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is critical for the safe handling of ddATP trisodium.

This involves careful preparation, handling, and post-handling procedures.
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Preparation

Handling

Post-Handling & Disposal

Designate a specific handling area.

Assemble all required PPE.

Review the SDS of similar compounds.

Prepare labeled hazardous waste containers.

Don appropriate PPE.

Proceed to
Handling

Conduct all manipulations in a fume hood.

Weigh solid ddATP carefully to avoid dust.

Dissolve in a suitable buffer.

Decontaminate the work area.

Proceed to
Post-Handling

Dispose of contaminated PPE as hazardous waste.

Dispose of ddATP waste in designated containers.

Wash hands thoroughly.

Click to download full resolution via product page

Caption: Workflow for Safe Handling of ddATP Trisodium.
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Emergency Procedures and First Aid
In the event of exposure, immediate and appropriate first aid is critical. The following table

outlines the necessary steps.

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Skin Contact

Immediately wash the affected area with soap

and water. Remove contaminated clothing. If

irritation persists, seek medical attention.

Inhalation

Move the exposed person to fresh air. If not

breathing, provide artificial respiration. If

breathing is difficult, give oxygen. Seek medical

attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and give

them 2-4 cupfuls of water or milk to drink. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.

Disposal Plan
All materials contaminated with ddATP trisodium must be treated as hazardous chemical

waste.

Solid Waste: Collect all solid waste, including contaminated gloves, wipes, and pipette tips,

in a clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing ddATP trisodium in a separate, labeled

hazardous waste container. Do not pour down the drain.
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Decontamination: For solutions containing recombinant or synthetic nucleic acids,

decontamination with a 10% bleach solution for at least 30 minutes or by autoclaving may be

required before disposal, in accordance with institutional guidelines for regulated medical

waste[2].

Regulatory Compliance: All waste disposal must adhere to local, state, and federal

regulations. Consult your institution's EHS department for specific disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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